Cas no 2035008-18-3 (3-({1-[(E)-2-(4-methylphenyl)ethenesulfonyl]pyrrolidin-3-yl}oxy)pyridazine)

• Product Name: 3-({1-[(E)-2-(4-methylphenyl)ethenesulfonyl]pyrrolidin-3-yl}oxy)pyridazine
• CAS No: 2035008-18-3
• MF: C₁₇H₁₉N₃O₃S
• MW: 345.4161
• CID: 5355625
• Update Time: 2025-06-25

3-({1-[(E)-2-(4-methylphenyl)ethenesulfonyl]pyrrolidin-3-yl}oxy)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-[1-[(E)-2-(4-methylphenyl)ethenyl]sulfonylpyrrolidin-3-yl]oxypyridazine
• (E)-3-((1-((4-methylstyryl)sulfonyl)pyrrolidin-3-yl)oxy)pyridazine
• 3-({1-[(E)-2-(4-methylphenyl)ethenesulfonyl]pyrrolidin-3-yl}oxy)pyridazine

• Inchi： 1S/C17H19N3O3S/c1-14-4-6-15(7-5-14)9-12-24(21,22)20-11-8-16(13-20)23-17-3-2-10-18-19-17/h2-7,9-10,12,16H,8,11,13H2,1H3/b12-9+
• InChI Key： CRKFFMCJTXWYKD-FMIVXFBMSA-N
• SMILES： S(/C(/[H])=C(\[H])/C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(N1C([H])([H])C([H])([H])C([H])(C1([H])[H])OC1C([H])=C([H])C([H])=NN=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 524
• XLogP3: 2
• Topological Polar Surface Area: 80.8

Additional information on 3-({1-[(E)-2-(4-methylphenyl)ethenesulfonyl]pyrrolidin-3-yl}oxy)pyridazine

Professional Introduction to Compound with CAS No. 2035008-18-3 and Product Name: 3-({1-[(E)-2-(4-methylphenyl)ethenesulfonyl]pyrrolidin-3-yl}oxy)pyridazine

The compound with the CAS number 2035008-18-3 and the product name 3-({1-[(E)-2-(4-methylphenyl)ethenesulfonyl]pyrrolidin-3-yl}oxy)pyridazine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including a pyridazine core, a pyrrolidinyl moiety, and an ethenesulfonyl group, which collectively contribute to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of pyridazine derivatives in medicinal chemistry, particularly for their role as scaffolds in the development of novel drugs. The pyridazine ring is known for its ability to interact with biological targets in a manner that can modulate various physiological processes. In particular, compounds containing the pyridazine moiety have been explored for their potential in treating conditions such as inflammation, cancer, and neurological disorders. The presence of the ethenesulfonyl group in this compound further enhances its pharmacological profile by contributing to its solubility and bioavailability, which are critical factors in drug design.

The pyrrolidinyl component of the molecule adds another layer of complexity and functionality. Pyrrolidine derivatives are widely recognized for their role as pharmacophores in numerous therapeutic agents. They can serve as key structural elements that enhance binding affinity to biological targets, thereby improving the efficacy of drug candidates. The specific arrangement of atoms in the 1-[(E)-2-(4-methylphenyl)ethenesulfonyl]pyrrolidin-3-yl}oxy substituent suggests a high degree of molecular rigidity, which can be advantageous in maintaining stable interactions with target proteins or enzymes.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the pyridazine, pyrrolidinyl, and ethenesulfonyl groups creates a multifaceted structure that can interact with multiple biological pathways simultaneously. This polypharmacological approach has become increasingly popular in recent years, as it allows for the development of drugs that can address complex diseases more effectively than single-target agents. For instance, studies have shown that compounds with similar structural motifs may exhibit anti-inflammatory and anti-cancer properties by inhibiting key signaling pathways involved in these diseases.

From a synthetic chemistry perspective, the preparation of 3-({1-[(E)-2-(4-methylphenyl)ethenesulfonyl]pyrrolidin-3-yl}oxy)pyridazine presents an intriguing challenge due to the complexity of its molecular framework. The synthesis involves multiple steps, including sulfonylation reactions, nucleophilic substitution, and ring-forming processes. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired carbon-carbon bonds with high precision. These methods not only ensure the formation of the correct molecular structure but also enhance the overall yield and purity of the final product.

The pharmacological evaluation of this compound has been conducted using both in vitro and in vivo models. Initial studies have demonstrated promising results regarding its ability to modulate biological targets relevant to various diseases. For example, preliminary experiments suggest that it may inhibit enzymes involved in inflammation by binding to their active sites and blocking their catalytic activity. Additionally, it has shown potential in reducing tumor growth in animal models by interfering with key signaling pathways that promote cancer cell proliferation.

The structural features of this compound also make it an attractive candidate for further derivatization and optimization. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its pharmacological properties to improve its efficacy and reduce potential side effects. This iterative process is essential in drug development and often involves computational modeling to predict how changes in the molecular structure will affect its biological activity.

In conclusion, 3-({1-[(E)-2-(4-methylphenyl)ethenesulfonyl]pyrrolidin-3-yl}oxy)pyridazine (CAS No. 2035008-18-3) represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique molecular structure, incorporating a pyridazine core, a pyrrolidinyl moiety, and an ethenesulfonyl group, endows it with remarkable potential as a lead molecule for drug discovery. Ongoing research continues to explore its pharmacological properties and synthetic feasibility, paving the way for novel therapeutic agents that could address some of today's most challenging medical conditions.